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Compound of Interest

Compound Name: 1,4-Diphenylbutadiyne

Cat. No.: B1203910

An objective comparison of the performance of 1,4-diphenylbutadiyne-based organic
electronic devices against common alternatives, supported by available experimental data.

1,4-Diphenylbutadiyne (DPB) is a conjugated organic molecule characterized by a linear rod-
like structure composed of two phenyl rings connected by a butadiyne linker. This rigid, Tt-
conjugated system suggests potential for application in organic electronics. This guide provides
a comparative overview of the performance of DPB in organic field-effect transistors (OFETS)
and organic light-emitting diodes (OLEDSs), benchmarked against the well-established materials
pentacene and tris(8-hydroxyquinolinato)aluminium (Alq3), respectively.

Due to a notable scarcity of published performance data for DPB-based electronic devices, this
comparison relies on the limited available information for DPB and contrasts it with typical
reported values for the benchmark materials.

Molecular Structure and Electronic Properties

The fundamental building block for the devices discussed is 1,4-diphenylbutadiyne. Its
molecular structure is pivotal to its electronic behavior.
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[https://www.benchchem.com/product/b1203910#performance-of-1-4-diphenylbutadiyne-
based-organic-electronic-devices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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